Cas no 89470-03-1 (2-Propenamide, N,N'-1,3-phenylenebis[3-phenyl-)

• Product Name: 2-Propenamide, N,N'-1,3-phenylenebis[3-phenyl-
• CAS No: 89470-03-1
• MF: C₂₄H₂₀N₂O₂
• MW: 368.427805900574
• CID: 599526
• PubChem ID: 3575472
• Update Time: 2025-04-19

2-Propenamide, N,N'-1,3-phenylenebis[3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-[3-(3-phenylprop-2-enoylamino)phenyl]prop-2-enamide
• 89470-03-1
• DTXSID10393793
• AKOS034458190
• 2-Propenamide, N,N'-1,3-phenylenebis[3-phenyl-

• Inchi： 1S/C24H20N2O2/c27-23(16-14-19-8-3-1-4-9-19)25-21-12-7-13-22(18-21)26-24(28)17-15-20-10-5-2-6-11-20/h1-18H,(H,25,27)(H,26,28)
• InChI Key： SZZMLKHAUMMAPU-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC=CC=1)NC1C=CC=C(C=1)NC(C=CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 368.152477885g/mol
• Monoisotopic Mass: 368.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 4.9
• Topological Polar Surface Area: 58.2Ų